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Compound of Interest

1-(4-Bromobutyl)-4-
Compound Name:
methylbenzene

Cat. No.: B3318469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Bromobutyl)-4-
methylbenzene, a bifunctional organic compound with potential applications in synthetic
chemistry and drug discovery. Due to the limited availability of data for this specific molecule,
this guide presents its confirmed identity and proposes synthetic methodologies based on
established chemical principles and analogous compounds.

IUPAC Name and Structure

The nomenclature and structural representation of 1-(4-Bromobutyl)-4-methylbenzene are
fundamental to its identity in chemical literature and databases.

e |[UPAC Name: 1-(4-Bromobutyl)-4-methylbenzene
e Synonyms: p-(4-Bromobutyl)toluene, 4-(p-Tolyl)butyl bromide

e Chemical Structure: The molecule consists of a toluene core where the benzene ring is
substituted with a methyl group and a 4-bromobutyl group at the para (1,4) positions.
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Caption: Chemical structure of 1-(4-Bromobutyl)-4-methylbenzene.

Physicochemical Properties

A summary of the key physicochemical properties is provided below. It should be noted that
while the molecular formula and weight are exact, other properties may be estimated due to a
lack of specific experimental data for this compound.

Property Value

Molecular Formula C11H1sBr

Molecular Weight 227.14 g/mol

Appearance Expected to be a colorless to pale yellow liquid

Expected to be insoluble in water, soluble in

Solubility ]
common organic solvents
Boiling Point Not determined
Melting Point Not determined
Density Not determined

Synthesis of 1-(4-Bromobutyl)-4-methylbenzene

While a specific protocol for the synthesis of 1-(4-Bromobutyl)-4-methylbenzene is not readily
available in the literature, a plausible and efficient method can be adapted from the synthesis of
structurally similar compounds, such as (4-bromobutyl)benzene.[1] The proposed synthesis
involves the bromination of the corresponding alcohol, 4-(4-methylphenyl)butanol, using
phosphorus tribromide (PBrs).
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This protocol is an adaptation of the synthesis of (4-bromobutyl)benzene.[1]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 4-(4-methylphenyl)butanol in a suitable
anhydrous solvent like diethyl ether or dichloromethane. Cool the flask in an ice bath to 0 °C.

e Addition of Brominating Agent: Slowly add phosphorus tribromide (PBrs) (approximately 0.33
to 0.5 equivalents) dropwise to the cooled solution while stirring. Maintain the temperature at
0 °C during the addition to control the exothermic reaction.

o Reaction Progression: After the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Continue stirring for a specified period (e.g., 2-4
hours) or until TLC analysis indicates the complete consumption of the starting alcohol. The
reaction can be gently heated (e.g., to 40-50 °C) to ensure completion if necessary.

o Workup: Carefully quench the reaction by slowly adding ice-cold water. Transfer the mixture
to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., diethyl
ether or ethyl acetate).

 Purification: Combine the organic layers and wash sequentially with a saturated aqueous
solution of sodium bicarbonate (to neutralize any remaining acid) and brine. Dry the organic
layer over an anhydrous drying agent such as magnesium sulfate (MgSQOa), filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Final Purification: The resulting crude product can be further purified by column
chromatography on silica gel, eluting with a non-polar solvent system (e.g., a hexane/ethyl
acetate gradient), to yield pure 1-(4-Bromobutyl)-4-methylbenzene.
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Caption: Proposed workflow for the synthesis of 1-(4-Bromobutyl)-4-methylbenzene.
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Applications in Research and Drug Development

1-(4-Bromobutyl)-4-methylbenzene serves as a valuable bifunctional building block in organic
synthesis. The presence of a reactive alkyl bromide and a modifiable aromatic ring allows for its
incorporation into more complex molecular architectures.

e Synthetic Intermediate: The primary utility of this compound is as an intermediate. The 4-
bromobutyl chain can undergo nucleophilic substitution reactions (Sn»2) with a wide range of
nucleophiles, including amines, thiols, and carbanions, to introduce the 4-(p-tolyl)butyl
moiety.

o Drug Discovery: In drug discovery, such building blocks are crucial for creating libraries of
compounds for screening. The p-tolyl group is a common feature in many biologically active
molecules, and the butyl linker provides conformational flexibility. This compound could be
used to synthesize analogs of existing drugs or to develop new chemical entities targeting
various biological pathways. For instance, it could be used to tether the p-tolyl group to a
pharmacophore to probe binding interactions within a protein's active site.
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Caption: Role of 1-(4-Bromobutyl)-4-methylbenzene as a synthetic intermediate.

Conclusion

1-(4-Bromobutyl)-4-methylbenzene is a versatile, though not widely documented, chemical
building block. Its structure allows for straightforward functionalization, making it a potentially
useful tool for chemists in both academic research and the pharmaceutical industry. The
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synthetic protocol outlined in this guide provides a reliable method for its preparation, opening
the door for its use in the synthesis of novel organic compounds and potential drug candidates.
Further research into the specific properties and reactions of this compound would be
beneficial to fully exploit its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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